N-[4-(difluoromethoxy)phenyl]-2-{[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide

• IUPAC Name: N-[4-(difluoromethoxy)phenyl]-2-[[5-(3-methoxyphenyl)-4-pyrrol-1-yl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H19F2N5O3S/c1-31-18-6-4-5-15(13-18)20-26-27-22(29(20)28-11-2-3-12-28)33-14-19(30)25-16-7-9-17(10-8-16)32-21(23)24/h2-13,21H,14H2,1H3,(H,25,30)
• InChI Key: WNDPDIGVSIGYMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(N2N3C=CC=C3)SCC(=O)NC4=CC=C(C=C4)OC(F)F
• Molecular Formula: C22H19F2N5O3S
• Molecular Weight: 471.5 g/mol

Description

N-[4-(difluoromethoxy)phenyl]-2-{[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C22H19F2N5O3S and its molecular weight is 471.48. The purity is usually 95%.
BenchChem offers high-quality N-[4-(difluoromethoxy)phenyl]-2-{[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[4-(difluoromethoxy)phenyl]-2-{[5-(3-methoxyphenyl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Elucidation

Research in this area focuses on synthesizing and characterizing compounds with similar structural components, aiming to explore their potential biological and chemical properties. For instance, the study of various 1,2,4-triazole derivatives has shown these compounds to possess a wide range of pharmaceutical activities, including antibacterial, antifungal, and antituberculosis effects due to their structural versatility and reactivity (MahyavanshiJyotindra, ParmarKokila, MahatoAnil, 2011).

Anticancer Applications

Modifications to acetamide groups in triazole derivatives, for example, have been investigated for their potential to inhibit PI3Ks, a key target in cancer research. Such modifications have led to the development of compounds with significant anticancer effects and reduced toxicity, suggesting a route for developing effective anticancer agents (Wang et al., 2015).

Antimicrobial and Antioxidant Activities

Another area of application involves evaluating the antimicrobial and antioxidant activities of compounds with similar structures. The synthesis of new thiazolidin-4-one derivatives, for example, has explored their potential as antimicrobial agents against a variety of bacterial and fungal strains, indicating the broad spectrum of biological activities these compounds can exhibit (Baviskar et al., 2013).